(4-chloro-2-phenyl-1H-imidazol-5-yl)methanol

• Molecular Formula: C10H9ClN2O
• Molecular Weight: 208.64 g/mol
• IUPAC Name: (4-chloro-2-phenyl-1H-imidazol-5-yl)methanol
• InChI: InChI=1S/C10H9ClN2O/c11-9-8(6-14)12-10(13-9)7-4-2-1-3-5-7/h1-5,14H,6H2,(H,12,13)
• InChI Key: LADULBKGSLECIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=C(N2)CO)Cl

Description

(4-chloro-2-phenyl-1H-imidazol-5-yl)methanol is a useful research compound. Its molecular formula is C10H9ClN2O and its molecular weight is 208.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.34 Grams (17.5 mmol) of the N-chlorosuccinimide was added to a solution consisting of 3.26 g (16 mmol) of the 2-phenyl-4,5-bis(hydroxymethyl) imidazole, 24 ml of methoxyethanol and 37 ml of dioxane maintained at a temperature of 50° C. with stirring. The mixture was then reacted at the same temperature for 24 hours with stirring, and the reaction solution was concentrated under reduced pressure. The obtained reaction product was washed with water and was recrystallized from propyl alcohol to obtain a 2-phenyl-4-chloro-5-(hydroxymethyl) imidazole in an amount of 1.0 g (yield 30%).